Cas no 1235664-63-7 (N-{1-(tert-butylcarbamoyl)piperidin-4-ylmethyl}-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide)

• Product Name: N-{1-(tert-butylcarbamoyl)piperidin-4-ylmethyl}-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide
• CAS No: 1235664-63-7
• MF: C₂₁H₃₆N₄O₃
• MW: 392.535545349121
• CID: 6078457
• PubChem ID: 49682152
• Update Time: 2025-07-02

N-{1-(tert-butylcarbamoyl)piperidin-4-ylmethyl}-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(tert-butylcarbamoyl)piperidin-4-ylmethyl}-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide
• N'-[[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl]-N-[2-(cyclohexen-1-yl)ethyl]oxamide
• VU0629394-1
• AKOS024489746
• 1235664-63-7
• F5016-1518
• N-{[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}-N'-[2-(cyclohex-1-en-1-yl)ethyl]ethanediamide
• N1-((1-(tert-butylcarbamoyl)piperidin-4-yl)methyl)-N2-(2-(cyclohex-1-en-1-yl)ethyl)oxalamide

• Inchi： 1S/C21H36N4O3/c1-21(2,3)24-20(28)25-13-10-17(11-14-25)15-23-19(27)18(26)22-12-9-16-7-5-4-6-8-16/h7,17H,4-6,8-15H2,1-3H3,(H,22,26)(H,23,27)(H,24,28)
• InChI Key： PVFSBVQQLFRGOJ-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)C(NCC1CCN(C(=O)NC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 392.279
• Monoisotopic Mass: 392.279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 90.5A^2

Additional information on N-{1-(tert-butylcarbamoyl)piperidin-4-ylmethyl}-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide

Comprehensive Analysis of N-{1-(tert-butylcarbamoyl)piperidin-4-ylmethyl}-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide (CAS No. 1235664-63-7)

In the realm of organic chemistry and pharmaceutical research, N-{1-(tert-butylcarbamoyl)piperidin-4-ylmethyl}-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide (CAS No. 1235664-63-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its piperidine and cyclohexene moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its tert-butylcarbamoyl group and ethanediamide backbone contribute to its stability and reactivity, making it a valuable candidate for further study.

The molecular structure of N-{1-(tert-butylcarbamoyl)piperidin-4-ylmethyl}-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide combines a piperidin-4-ylmethyl scaffold with a cyclohex-1-en-1-yl substituent, which is often associated with enhanced lipophilicity and membrane permeability. These features are critical in drug design, particularly for targeting central nervous system (CNS) disorders. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds in virtual screening and molecular docking studies, where their binding affinities to specific receptors are computationally predicted.

One of the most frequently searched questions in the context of this compound is: "What are the potential therapeutic applications of N-{1-(tert-butylcarbamoyl)piperidin-4-ylmethyl}-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide?" Preliminary research suggests its relevance in modulating enzyme activity and receptor interactions, particularly in pathways related to inflammation and neurodegeneration. The tert-butyl group, for instance, is known to confer metabolic stability, a desirable trait in prodrug development.

Another hot topic in the scientific community is the role of piperidine derivatives in precision medicine. The piperidin-4-ylmethyl segment of this compound aligns with the growing demand for tailored therapeutics. Researchers are also investigating its potential as a chemical probe to elucidate biological mechanisms, leveraging its unique cyclohexene ring for selective interactions. Such applications are often discussed in forums focusing on structure-activity relationships (SAR) and medicinal chemistry optimization.

From a synthetic chemistry perspective, the preparation of N-{1-(tert-butylcarbamoyl)piperidin-4-ylmethyl}-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide involves multi-step reactions, including amide coupling and carbamoylation. These processes are frequently optimized using green chemistry principles to minimize environmental impact—a topic of high relevance in modern sustainable pharmaceutical manufacturing. The compound's CAS No. 1235664-63-7 serves as a unique identifier in databases like PubChem and Reaxys, facilitating global collaboration among chemists.

In conclusion, N-{1-(tert-butylcarbamoyl)piperidin-4-ylmethyl}-N'-2-(cyclohex-1-en-1-yl)ethylethanediamide represents a promising area of research at the intersection of organic synthesis and drug discovery. Its structural complexity and functional versatility make it a compelling subject for future studies, particularly in the context of personalized therapeutics and computational chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative pharmacophores and targeted drug delivery.